Cas no 162007-39-8 (Ethyl 4-cyano-2-(2-cyanoethyl)butanoate)
162007-39-8 structure
Product Name:Ethyl 4-cyano-2-(2-cyanoethyl)butanoate
CAS No:162007-39-8
MF:C10H14N2O2
MW:194.230362415314
CID:109872
PubChem ID:44629793
Update Time:2025-04-18
Ethyl 4-cyano-2-(2-cyanoethyl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-cyano-2-(2-cyanoethyl)butanoate
- Butanoic acid,4-cyano-2-(2-cyanoethyl)-, ethyl ester
- ETHYL 4-CYANO-2-(2-CYANOETHYL)BUTYRATE
- 4-CYANO-2-(2-CYANOETHYL)BUTYRIC ACID ETHYL ESTER
- DTXSID501278132
- FT-0643566
- 162007-39-8
-
- Inchi： 1S/C10H14N2O2/c1-2-14-10(13)9(5-3-7-11)6-4-8-12/h9H,2-6H2,1H3
- InChI Key： IRGJWVDXONAJSB-UHFFFAOYSA-N
- SMILES： O(CC)C(C(CCC#N)CCC#N)=O
Computed Properties
- Exact Mass: 194.10600
- Monoisotopic Mass: 194.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.5
- Topological Polar Surface Area: 73.9A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.06
- Refractive Index: 1.455
- PSA: 73.88000
- LogP: 1.77326
- Solubility: Not determined
Ethyl 4-cyano-2-(2-cyanoethyl)butanoate Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Ethyl 4-cyano-2-(2-cyanoethyl)butanoate Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
162007-39-8 (Ethyl 4-cyano-2-(2-cyanoethyl)butanoate) Related Products
- 17216-62-5(Diethyl 2-(2-Cyanoethyl)malonate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
